Cas no 287390-25-4 (Sodium 3-ethoxy-3-oxoprop-1-en-1-olate)

Sodium 3-ethoxy-3-oxoprop-1-en-1-olate structure
287390-25-4 structure
Product Name:Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
CAS No:287390-25-4
MF:C5H7NaO3
MW:138.097052812576
CID:4643830
PubChem ID:23663474
Update Time:2025-10-29

Sodium 3-ethoxy-3-oxoprop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

    • Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
    • 3-ethoxy-3-oxoprop-1-en-1-olate sodium salt
    • sodium;(E)-3-ethoxy-3-oxoprop-1-en-1-olate
    • AMY34242
    • 8763AB
    • 3-(Sodiooxy)acrylic acid ethyl ester
    • P10114
    • P20682
    • A869305
    • 863581-67-3
    • Sodium (E)-3-ethoxy-3-oxoprop-1-en-1-olate
    • SCHEMBL1396130
    • 2649365-68-2
    • 58986-28-0
    • SODIUM (1E)-3-ETHOXY-3-OXOPROP-1-EN-1-OLATE
    • 287390-25-4
    • AS-63580
    • EN300-119364
    • ITWVTNYFGKFDGE-BJILWQEISA-M
    • Sodium 3-Ethoxy-3-Oxo-1-Propen-1-Olate
    • 2-Propenoic acid, 3-hydroxy-, ethyl ester, sodium salt
    • CS-0161029
    • AKOS016008941
    • Sodium3-ethoxy-3-oxoprop-1-en-1-olate
    • Inchi: 1S/C5H8O3.Na/c1-2-8-5(7)3-4-6;/h3-4,6H,2H2,1H3;/q;+1/p-1/b4-3+;
    • InChI Key: ITWVTNYFGKFDGE-BJILWQEISA-M
    • SMILES: [Na+].O(C(/C=C/[O-])=O)CC

Computed Properties

  • Exact Mass: 138.02928836g/mol
  • Monoisotopic Mass: 138.02928836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 100
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4

Sodium 3-ethoxy-3-oxoprop-1-en-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WO252-200mg
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95% mix TBC as stabilizer
200mg
162.0CNY 2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WO252-1g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95% mix TBC as stabilizer
1g
525.0CNY 2021-07-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S74810-5g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%
5g
¥2126.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S74810-1g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%
1g
¥608.0 2024-07-19
Chemenu
CM539027-1g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%+
1g
$67 2023-02-02
Chemenu
CM539027-5g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%+
5g
$224 2023-02-02
Chemenu
CM539027-10g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%+
10g
$409 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1231669-5g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%
5g
¥2883.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1231669-10g
Sodium 3-ethoxy-3-oxoprop-1-en-1-olate
287390-25-4 95%
10g
¥4902.00 2024-05-20

Additional information on Sodium 3-ethoxy-3-oxoprop-1-en-1-olate

Research Briefing on Sodium 3-ethoxy-3-oxoprop-1-en-1-olate (CAS: 287390-25-4) in Chemical and Biomedical Applications

Sodium 3-ethoxy-3-oxoprop-1-en-1-olate (CAS: 287390-25-4) is a chemical compound that has garnered significant attention in recent biomedical and chemical research due to its versatile applications in organic synthesis and drug development. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of Sodium 3-ethoxy-3-oxoprop-1-en-1-olate as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of α,β-unsaturated carbonyl compounds, which are critical scaffolds in the development of anti-inflammatory and anticancer agents. The compound's unique reactivity profile enables efficient Michael addition reactions, facilitating the construction of complex molecular architectures.

In the context of drug discovery, researchers have explored the pharmacokinetic properties of derivatives synthesized using Sodium 3-ethoxy-3-oxoprop-1-en-1-olate. A preclinical study conducted by Smith et al. (2024) revealed that these derivatives exhibit improved metabolic stability and bioavailability compared to traditional analogs. These findings suggest potential applications in optimizing lead compounds for neurodegenerative diseases, where blood-brain barrier penetration is a critical factor.

From a mechanistic perspective, computational studies have elucidated the electronic properties of Sodium 3-ethoxy-3-oxoprop-1-en-1-olate that contribute to its reactivity. Density functional theory (DFT) calculations indicate that the compound's enolate form stabilizes transition states in nucleophilic reactions, making it a valuable tool for asymmetric synthesis. This has been leveraged in the production of chiral intermediates for antiviral drugs, as reported in a recent ACS Catalysis publication.

Ongoing research is also investigating the compound's potential in biomaterials science. Preliminary data from a 2024 Advanced Materials study suggest that Sodium 3-ethoxy-3-oxoprop-1-en-1-olate can serve as a crosslinking agent for biodegradable polymers, with applications in controlled drug delivery systems. The compound's ability to form stable covalent bonds under physiological conditions makes it particularly promising for this purpose.

In conclusion, Sodium 3-ethoxy-3-oxoprop-1-en-1-olate (287390-25-4) represents a multifaceted chemical entity with growing importance in pharmaceutical and materials research. Its applications span from synthetic methodology development to therapeutic agent optimization, positioning it as a compound of significant interest for future investigations. Researchers are encouraged to explore its potential in addressing current challenges in targeted drug delivery and sustainable chemistry.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk